Cas no 61049-69-2 (Maltol Benzyl Ether)

• Product Name: Maltol Benzyl Ether
• CAS No: 61049-69-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00207271
• CID: 57629
• PubChem ID: 1490119
• Update Time: 2025-11-02

Maltol Benzyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-methyl-4H-pyran-4-one
• 2-Methyl-3-(phenylmethoxy)-4H-pyran-4-one
• 2-methyl-3-phenylmethoxypyran-4-one
• Maltol Benzyl Ether
• 2-methyl-3-benzyloxy-4-pyranone
• 3-benzyloxy-2-methyl-4(1H)-pyridinone
• 3-Benzyloxy-2-methyl-4-pyrone
• 3-Benzyloxy-2-methyl-pyran-4-one
• 3-O-benzylmaltol
• ghl.PD_Mitscher_leg0.277
• O-benzyl maltol
• DTXSID70363412
• CHEMBL1330968
• SY259423
• 4H-Pyran-4-one, 2-methyl-3-(phenylmethoxy)-
• LQDVCPYRCOKNMV-UHFFFAOYSA-N
• 11J-059
• Benzyloxy-2-methyl-4-pyrone
• A833024
• AKOS015965254
• AC-20598
• SCHEMBL3680879
• 2-Methyl-3-benzyloxypyran-4(1H)-one
• FT-0766651
• SMR000333888
• 3-benzyloxy-2-methyl-4H-pyran-4-one
• SCHEMBL81547
• MLS000692213
• HMS2648J09
• MFCD00207271
• 2-methyl-3-(benzyloxy)-4-pyranone
• 61049-69-2
• DB-002487
• 3-(BENZYLOXY)-2-METHYLPYRAN-4-ONE
• 3-(Benzyloxy)-2-methyl-4-oxo-4H-pyran; 3-(Benzyloxy)-2-methyl-4H-pyran-4-one;

• MDL： MFCD00207271
• Inchi： 1S/C13H12O3/c1-10-13(12(14)7-8-15-10)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： LQDVCPYRCOKNMV-UHFFFAOYSA-N
• SMILES： O(C1C(C=COC=1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 410.9°C at 760 mmHg
• PSA: 39.44000
• LogP: 2.52720

Maltol Benzyl Ether Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on Maltol Benzyl Ether

Exploring Maltol Benzyl Ether (CAS No. 61049-69-2): Properties, Applications, and Industry Insights

Maltol Benzyl Ether (CAS No. 61049-69-2), a specialized organic compound, has garnered significant attention in the flavor, fragrance, and pharmaceutical industries due to its unique aromatic properties. This compound, derived from the combination of maltol and benzyl ether, exhibits a sweet, caramel-like aroma with subtle floral undertones, making it a versatile ingredient in various applications. Its molecular structure, characterized by a benzyl group attached to the maltol moiety, enhances its stability and solubility, which are critical for industrial use.

The synthesis of Maltol Benzyl Ether typically involves the etherification of maltol with benzyl alcohol under controlled conditions. This process ensures high purity and yield, which are essential for meeting industry standards. Researchers and manufacturers often focus on optimizing reaction conditions to minimize by-products and improve efficiency, reflecting the growing demand for sustainable and cost-effective production methods. The compound’s CAS No. 61049-69-2 serves as a unique identifier, facilitating regulatory compliance and global trade.

One of the most prominent applications of Maltol Benzyl Ether is in the flavor and fragrance industry. Its sweet, warm aroma makes it a popular choice for enhancing food products, beverages, and perfumes. In recent years, consumer preferences have shifted toward natural and organic ingredients, prompting manufacturers to explore maltol derivatives as potential alternatives to synthetic additives. This trend aligns with the broader movement toward clean-label products, where Maltol Benzyl Ether can play a pivotal role due to its favorable sensory profile.

Beyond its olfactory appeal, Maltol Benzyl Ether has shown promise in pharmaceutical formulations. Preliminary studies suggest that its antioxidant properties could be leveraged in drug delivery systems or as a stabilizing agent for sensitive active ingredients. While further research is needed, the potential health benefits of maltol-based compounds have sparked interest among scientists and healthcare professionals. This aligns with the increasing focus on nutraceuticals and functional foods, where Maltol Benzyl Ether may find new applications.

The market dynamics for Maltol Benzyl Ether are influenced by several factors, including regulatory frameworks, consumer trends, and technological advancements. In regions like Europe and North America, stringent regulations on food additives have driven the demand for safer, well-characterized ingredients like Maltol Benzyl Ether. Meanwhile, the Asia-Pacific market is experiencing rapid growth due to expanding food and beverage industries and rising disposable incomes. Companies operating in this space are investing in research to explore novel uses of maltol derivatives, ensuring long-term competitiveness.

From a sustainability perspective, the production of Maltol Benzyl Ether is being scrutinized for its environmental impact. Innovations in green chemistry, such as catalytic processes and solvent-free reactions, are being explored to reduce waste and energy consumption. These efforts resonate with the global push toward sustainable manufacturing practices, a topic frequently searched by industry stakeholders and environmentally conscious consumers.

In conclusion, Maltol Benzyl Ether (CAS No. 61049-69-2) is a multifaceted compound with significant potential across multiple industries. Its unique sensory properties, coupled with emerging applications in pharmaceuticals and nutraceuticals, position it as a valuable ingredient in the modern market. As consumer preferences and regulatory landscapes evolve, the demand for high-quality maltol-based products is expected to rise, offering opportunities for innovation and growth. For researchers, manufacturers, and end-users alike, understanding the properties and applications of Maltol Benzyl Ether is essential for leveraging its full potential.